methyl {[4-allyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetate

• IUPAC Name: methyl 2-[[5-(4-methoxyphenyl)-4-prop-2-enyl-1,2,4-triazol-3-yl]sulfanyl]acetate
• InChI: InChI=1S/C15H17N3O3S/c1-4-9-18-14(11-5-7-12(20-2)8-6-11)16-17-15(18)22-10-13(19)21-3/h4-8H,1,9-10H2,2-3H3
• InChI Key: IRVSSIVZVMDMMV-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NN=C(N2CC=C)SCC(=O)OC
• Molecular Formula: C15H17N3O3S
• Molecular Weight: 319.4 g/mol

Description

Methyl {[4-allyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetate, also known as MAT, is a synthetic compound that has gained significant attention in scientific research due to its potential as a bioactive molecule.

Mechanism of Action

The mechanism of action of methyl {[4-allyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetate is not fully understood, but it is believed to act by inhibiting the activity of enzymes involved in the biosynthesis of important cellular components such as proteins, DNA, and RNA. This inhibition leads to the disruption of cellular processes and ultimately cell death.
Biochemical and Physiological Effects
This compound has been found to have several biochemical and physiological effects. It has been shown to inhibit the growth of fungal and bacterial cells by disrupting their cell walls and membranes. In cancer cells, this compound has been found to induce apoptosis, or programmed cell death. Additionally, this compound has been found to have anti-inflammatory effects by inhibiting the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

Methyl {[4-allyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetate has several advantages for lab experiments. It is a stable compound that can be easily synthesized in large quantities. Additionally, it has been shown to have low toxicity in animal studies. However, one limitation of using this compound in lab experiments is its limited solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

For the use of methyl {[4-allyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetate in scientific research include its potential use as an anti-inflammatory agent and in the treatment of drug-resistant infections.

Scientific Research Applications

Methyl {[4-allyl-5-(4-methoxyphenyl)-4H-1,2,4-triazol-3-yl]thio}acetate has been the subject of several scientific research studies due to its potential as a bioactive molecule. It has been found to exhibit antifungal, antibacterial, and anticancer properties. This compound has also been studied for its potential use in the treatment of Alzheimer's disease and as an anti-inflammatory agent.